Cas no 1854526-78-5 (3-Azetidinemethanamine, 1-ethyl-N-methyl-)

• Product Name: 3-Azetidinemethanamine, 1-ethyl-N-methyl-
• CAS No: 1854526-78-5
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD32736533
• CID: 5241373
• Update Time: 2025-07-22

3-Azetidinemethanamine, 1-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanamine, 1-ethyl-N-methyl-
• 1-Ethyl-N-methyl-3-azetidinemethanamine (ACI)

• MDL： MFCD32736533
• Inchi： 1S/C7H16N2/c1-3-9-5-7(6-9)4-8-2/h7-8H,3-6H2,1-2H3
• InChI Key： VKVURHAGJKDHAH-UHFFFAOYSA-N
• SMILES： N(CC1CN(CC)C1)C

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 158.0±8.0 °C(Predicted)
• pka: 10.23±0.10(Predicted)

Additional information on 3-Azetidinemethanamine, 1-ethyl-N-methyl-

3-Azetidinemethanamine, 1-ethyl-N-methyl- (CAS No. 1854526-78-5): A Comprehensive Overview in Modern Chemical Biology

3-Azetidinemethanamine, 1-ethyl-N-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1854526-78-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of 3-Azetidinemethanamine, 1-ethyl-N-methyl- features a seven-membered azetidine ring substituted with an N-methyl group at the 1-position and an ethyl group at the 3-position. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists. The presence of both nitrogen and oxygen-containing functional groups enhances its solubility and interaction with biological targets, which is crucial for developing effective pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine derivatives. Research has demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>1-ethyl-N-methyl substitution pattern in 3-Azetidinemethanamine, 1-ethyl-N-methyl- contributes to its ability to modulate various biological pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-Azetidinemethanamine, 1-ethyl-N-methyl- is its role as a key intermediate in the synthesis of more complex bioactive molecules. Its versatile reactivity allows for further functionalization, enabling the creation of novel derivatives with enhanced pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic disorders and cancer progression. The ability to modify its structure while retaining core biological activity makes it an invaluable tool in drug discovery.

The synthesis of 3-Azetidinemethanamine, 1-ethyl-N-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize its production. These techniques not only improve efficiency but also enhance the scalability of the synthesis process, which is essential for industrial applications.

The pharmacological evaluation of 3-Azetidinemethanamine, 1-ethyl-N-methyl- has revealed several interesting findings. Preclinical studies have shown that it exhibits potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, its ability to interact with membrane-bound receptors has been explored, suggesting potential applications in neuropharmacology and immunomodulation. These findings underscore the compound's therapeutic promise and highlight its significance as a research tool.

In the context of modern drug development, computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates like 3-Azetidinemethanamine, 1-ethyl-N-methyl-. Advanced computational techniques allow researchers to predict binding affinities and metabolic stability, facilitating the optimization of lead compounds before they enter clinical trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for 3-Azetidinemethanamine, 1-ethyl-N-methyl- are vast and exciting. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved efficacy and safety profiles. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.

In conclusion, 3-Azetidinemethanamine, 1-ethyl-N-methyl-, CAS No. 1854526-78-5, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutics. With continued research and innovation, this compound holds great promise for improving human health and well-being.